Cas no 2171915-07-2 ({1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2171915-07-2
• MF: C₁₁H₁₇F₃N₄
• MW: 262.274692296982
• CID: 5853916
• PubChem ID: 165591436
• Update Time: 2025-06-27

{1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• {[1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• EN300-1597281
• 2171915-07-2

• Inchi： 1S/C11H17F3N4/c1-7(8-4-3-5-8)18-10(11(12,13)14)9(6-15-2)16-17-18/h7-8,15H,3-6H2,1-2H3
• InChI Key： JBQZSAPYDYWGEM-UHFFFAOYSA-N
• SMILES： FC(C1=C(CNC)N=NN1C(C)C1CCC1)(F)F

Computed Properties

• Exact Mass: 262.14053105g/mol
• Monoisotopic Mass: 262.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Chemical Compound CAS No. 2171915-07-2: {1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

The chemical compound with CAS No. 2171915-07-2, named {1-(1-cyclobutylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of a cyclobutyl group and a trifluoromethyl group introduces interesting electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

The structure of this compound is characterized by a cyclobutane ring fused to an ethyl group, which is further connected to the triazole ring. The trifluoromethyl group at position 5 of the triazole ring adds electron-withdrawing effects, influencing the reactivity and stability of the molecule. Additionally, the methylamine group attached to the triazole ring introduces basicity and potential sites for further functionalization or bioconjugation.

Recent studies have explored the synthesis and properties of similar triazole-containing compounds, highlighting their potential as building blocks in medicinal chemistry and materials science. For instance, researchers have reported that triazoles can serve as versatile platforms for constructing bioactive molecules due to their ability to form stable bonds with other functional groups. The cyclobutane ring in this compound adds mechanical strength and rigidity to the structure, which could be advantageous in designing mechanically robust materials or drug delivery systems.

In terms of synthesis, this compound can be prepared through a combination of click chemistry reactions and traditional organic synthesis techniques. The use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) is particularly promising for constructing the triazole ring. The introduction of the cyclobutane ring can be achieved through ring-closing metathesis or other olefin-based reactions, depending on the starting materials.

Applications of this compound could span across multiple disciplines. In medicinal chemistry, its unique structure may serve as a lead compound for drug discovery programs targeting specific biological pathways. The trifluoromethyl group is known to enhance pharmacokinetic properties such as stability and bioavailability, making it a valuable substituent in drug design. In materials science, this compound could be used as a precursor for advanced polymers or coatings due to its strong mechanical properties.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such compounds with high accuracy. For example, density functional theory (DFT) calculations have been employed to study the electronic distribution in triazole derivatives, providing insights into their potential as semiconductors or catalysts. These computational tools are increasingly being integrated into experimental workflows to accelerate drug discovery and material development processes.

In conclusion, CAS No. 2171915-07-2 represents a sophisticated organic molecule with diverse structural features that make it an intriguing subject for scientific investigation. Its combination of a cyclobutane ring, trifluoromethyl group, and methylamine substituent offers unique opportunities for both fundamental research and practical applications across various industries.